![molecular formula C16H18N6OS B2777905 2-(1H-imidazol-1-yl)-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)acetamide CAS No. 2034392-65-7](/img/structure/B2777905.png)
2-(1H-imidazol-1-yl)-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)acetamide
Overview
Description
2-(1H-imidazol-1-yl)-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential in various scientific research fields due to its unique properties and mechanism of action.
Scientific Research Applications
Pharmaceuticals and Medicinal Chemistry
Imidazoles play a crucial role in drug discovery due to their diverse biological activities. Here’s how this compound fits in:
Antifungal Activity: Researchers have synthesized aromatic ester and carbamate derivatives of this compound and evaluated their antifungal activity against Candida albicans and non-albicans Candida species strains . These investigations contribute to the development of novel antifungal agents.
Microtubule Inhibition: Tubulin polymerization assays and immunofluorescence analyses suggest that this compound effectively inhibits microtubule assembly formation in DU-145 cells . Microtubules are essential for cell division, making this finding relevant for cancer research and drug development.
Materials Science and Optoelectronics
Imidazoles have gained prominence in materials science and optoelectronic applications:
- Optoelectronic Devices : Imidazo[1,5-a]pyridines, a related class of heterocycles, have been explored for their potential in optoelectronic devices. These compounds exhibit promising properties as emitters for confocal microscopy and other optical applications .
Organic Synthesis and Catalysis
The direct functionalization of imidazoles is an efficient strategy for constructing valuable derivatives:
- Imidazo[1,2-a]pyridine Derivatives : Researchers have focused on the functionalization of imidazo[1,2-a]pyridines, a related heterocyclic scaffold. These efforts contribute to the synthesis of diverse compounds with potential applications in organic chemistry and pharmaceuticals .
Mechanism of Action
Mode of Action
These interactions could potentially alter the conformation or activity of the target, leading to changes in downstream signaling or metabolic pathways .
Biochemical Pathways
Imidazole-based compounds are known to be involved in a wide range of biological processes, including signal transduction, enzyme inhibition, and gene regulation
properties
IUPAC Name |
2-imidazol-1-yl-N-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6OS/c23-14(10-21-9-6-17-11-21)19-12-3-7-22(8-4-12)16-20-13-2-1-5-18-15(13)24-16/h1-2,5-6,9,11-12H,3-4,7-8,10H2,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAPCQWCUSJMGBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CN2C=CN=C2)C3=NC4=C(S3)N=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-imidazol-1-yl)-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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